Cas no 4970-26-7 ((-)-Anomalin)

• Product Name: (-)-Anomalin
• CAS No: 4970-26-7
• MF: C₂₄H₂₆O₇
• MW: 426.459047794342
• CID: 1080584
• PubChem ID: 10251869
• Update Time: 2025-04-20

(-)-Anomalin Chemical and Physical Properties

Names and Identifiers

• (-)-Praeruptorin B
• (-)-Anomalin
• [ "(-)-Anomalin" ]
• HY-N0947
• CHEMBL1610853
• HMS2198A05
• 4970-26-7
• [(9R,10R)-8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
• Anomalin
• REGID_for_CID_10251869
• SMR000156222
• CS-0016081
• MLS000574876
• AKOS040760645
• DA-59398

• Inchi： 1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8-/t20-,21-/m1/s1
• InChI Key： PNTWXEIQXBRCPS-IOWUNYDSSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@H]([C@H](C1(C)C)OC(/C(=C\C)/C)=O)OC(/C(=C\C)/C)=O

Computed Properties

• Exact Mass: 426.16800
• Monoisotopic Mass: 426.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2
• XLogP3: 4.3

Experimental Properties

• Color/Form: Powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 177.5-178.5 ºC
• Boiling Point: 524.8±50.0 °C at 760 mmHg
• Flash Point: 225.5±30.2 °C
• Solubility: Insuluble (8.1E-3 g/L) (25 ºC),
• PSA: 92.04000
• LogP: 4.39250
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(-)-Anomalin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

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